BASIC BLUE 53

Specification

• CAS No.: 132758-66-8
• Molecular Formula: C10H11Cl2NO2
• Molecular Weight: 0

Introduction

Chemical Identification and Structure

Basic Blue 53 is classified as a single azo class dye with a cationic nature. The compound is identified by its CAS Registry Number 11075-20-0. Its complete chemical identification includes:

• Chemical Name: C.I. Basic Blue 53

• Molecular Formula: C16H17Cl3N4OSZn

• Molecular Weight: 469.15

• Appearance: Dark blue uniform powder

• Absorption Maximum: 584 nm

The dye's chemical structure features a zinc chloride double salt configuration, which contributes to its stability and performance characteristics. The molecular composition indicates the presence of chlorine atoms, nitrogen, oxygen, sulfur, and zinc in a specific arrangement that provides its characteristic dyeing properties.

Manufacturing Methods

The synthesis of Basic Blue 53 involves several complex chemical reactions. The primary manufacturing process consists of:

• Diazotization of benzo[d]thiazol-2-amine

• Coupling with N,N-dimethylaniline

• Formation of quaternary ammonium salt

• Precipitation as zinc chloride double salt

This synthesis process is comparable to other basic dyes, where an important purification operation following the synthesis step generally comprises precipitating the dyes from the reaction medium in the form of a sparingly soluble salt. Basic dyes are frequently converted into trichlorozincate or tetrachlorozincate salts to enhance stability and handling properties.

Physical Properties and Performance Characteristics

Basic Blue 53 exhibits several distinctive physical properties that determine its performance in dyeing applications. The dye demonstrates excellent fastness properties as summarized in the following table:

Performance Property	Rating (ISO Standard)
Light Fastness	7
Perspiration Fastness (Fading)	4-5
Perspiration Fastness (Stain)	4-5
Ironing Fastness (150°C)	4
Soaping Fastness	4-5
Washing (60°C×30)	4-5
Rubbing	4-5
Sublimation (180°C×30)	4

Additional physical properties that characterize Basic Blue 53 include:

• Dyeing Depth: 0.475 to 0.48

• Compatibility Value: 1.5

• Optimal pH Range: 3-5

• Appearance: Dark blue uniform powder

Applications and Uses

Basic Blue 53 finds extensive application in the textile industry, with specific uses including:

• Dyeing of acrylic fibers, producing a red-light blue color

• Dyeing of diacetate (two vinegar) fibers

• Direct printing on acrylic, diacetate, and acid-modified polyester fabrics

• Production of tungsten-based colors in the cheery red or bright red spectrum

The dye's utility in textile applications stems from its excellent color characteristics and fastness properties. It can be used in direct printing processes on acrylic fiber fabrics and diacetate materials, providing versatility in textile finishing operations.

Comparative Analysis with Related Dyes

When analyzing Basic Blue 53 in the context of other basic dyes, several distinctions become apparent. Unlike Acid Blue 53 (CAS: 6424-87-9, C.I. 62135), which is an anthraquinone structure with molecular formula C21H12N3NaO5S and molecular weight 441.39, Basic Blue 53 features a single azo class structure with different applications and properties.

Basic Blue 53 is often referenced alongside other basic dyes like Basic Violet 48, Basic Violet 25, Basic Blue 70, Basic Blue 40, and Basic Blue 54 in patents and dye classification systems. This grouping indicates comparable chemical properties and applications within the textile industry.

The absorption maximum of Basic Blue 53 (584 nm) differentiates it from related basic dyes such as:

• Basic Blue 40 (603 nm)

• Basic Blue 54 (602 nm)

• Basic Blue 70 (593 nm)

These spectral differences contribute to the unique coloration properties of each dye.

Stability and Chemical Interactions

As with other basic dyes, the stability of Basic Blue 53 depends on several factors. The zinc chloride double salt structure contributes to its stability in storage and application conditions. Like other cationic dyes, Basic Blue 53 likely forms tetrachloroferrates or similar complexes, which are described as novel basic dyes of formula I: Chr⁺[FeCl₄]⁻, where Chr⁺ is a dye cation.

This structural characteristic is important for maintaining the dye's performance properties during storage and application. The formation of these complexes is part of the purification operation following synthesis, which generally comprises precipitating the dyes from the reaction medium in the form of a sparingly soluble salt.

Recent Research and Developments

Interestingly, while Basic Blue 53 is primarily known as a textile dye, recent research has explored alternative applications. The search results don't indicate specific recent developments for Basic Blue 53, but research on similar dye compounds has expanded into areas such as:

• Development of MOF-CGCs (Metal-Organic Framework Crystal Glass Composites) using dyes for specialized applications

• Investigations into biological applications of dyes, such as the use of Direct Blue 53 (a different but related dye) in inhibiting SARS-CoV-2 infection

• Decolorization processes for contaminated water containing dyes using biological methods

These research directions suggest potential for expanded applications of basic dyes beyond traditional textile uses.